Cas no 2680853-73-8 (tert-butyl N-{4-chlorothieno2,3-dpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{4-chlorothieno2,3-dpyrimidin-2-yl}carbamate
• CAS No: 2680853-73-8
• MF: C₁₁H₁₂ClN₃O₂S
• MW: 285.749879837036
• CID: 5636769
• PubChem ID: 165908062
• Update Time: 2025-05-28

tert-butyl N-{4-chlorothieno2,3-dpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680853-73-8
• EN300-28287155
• tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate
• tert-butyl N-{4-chlorothieno2,3-dpyrimidin-2-yl}carbamate

• Inchi： 1S/C11H12ClN3O2S/c1-11(2,3)17-10(16)15-9-13-7(12)6-4-5-18-8(6)14-9/h4-5H,1-3H3,(H,13,14,15,16)
• InChI Key： VHMQNKDXCKXNIG-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CSC2=NC(=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0338755g/mol
• Monoisotopic Mass: 285.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-{4-chlorothieno2,3-dpyrimidin-2-yl}carbamate

Recent Advances in the Study of tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate (CAS: 2680853-73-8)

The compound tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate (CAS: 2680853-73-8) has recently emerged as a key intermediate in the synthesis of novel thienopyrimidine derivatives with potential therapeutic applications. This research briefing provides an overview of the latest developments surrounding this compound, focusing on its synthetic utility, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the significance of thienopyrimidine scaffolds in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. The presence of both the chlorothienopyrimidine core and the tert-butyl carbamate group in this compound makes it a versatile building block for further chemical modifications. Several research groups have reported successful derivatization of this compound to create libraries of molecules for high-throughput screening against various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate as a precursor in the synthesis of potent EGFR inhibitors. The researchers developed an efficient three-step synthetic route starting from this compound, yielding derivatives with nanomolar activity against resistant forms of EGFR. The structural flexibility provided by the carbamate group was particularly noted for enabling optimal interactions with the kinase domain.

In the field of neurodegenerative diseases, a recent patent application (WO2023056421) disclosed novel thienopyrimidine derivatives synthesized from this intermediate that show promising activity as tau protein aggregation inhibitors. The 4-chloro substituent was found to be crucial for maintaining the planar conformation necessary for binding to pathological tau species. These findings suggest potential applications in Alzheimer's disease therapeutics.

From a synthetic chemistry perspective, advances have been made in the large-scale production of tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate. A 2024 publication in Organic Process Research & Development described an improved manufacturing process that achieves 85% overall yield while reducing hazardous waste generation. This development is particularly significant as it addresses previous challenges in the scalability of thienopyrimidine synthesis.

Ongoing research is exploring the use of this compound in PROTAC (Proteolysis Targeting Chimera) development. Preliminary results presented at the 2024 American Chemical Society meeting showed that derivatives containing this scaffold effectively recruit E3 ubiquitin ligases, leading to targeted protein degradation. The chlorothienopyrimidine moiety appears to provide optimal spacing and orientation for the ternary complex formation required for successful PROTAC activity.

In conclusion, tert-butyl N-{4-chlorothieno[2,3-d]pyrimidin-2-yl}carbamate (CAS: 2680853-73-8) continues to demonstrate significant value as a versatile intermediate in medicinal chemistry. Its applications span multiple therapeutic areas, with particular promise in oncology and neurodegenerative diseases. The recent advances in synthetic methodologies and biological evaluations underscore the compound's importance in current drug discovery efforts.